Cas no 2034558-69-3 (5-(5-methylpyrazine-2-carbonyl)-2-oxa-5-azabicyclo[2.2.1]heptane)

• Product Name: 5-(5-methylpyrazine-2-carbonyl)-2-oxa-5-azabicyclo[2.2.1]heptane
• CAS No: 2034558-69-3
• MF: C₁₁H₁₃N₃O₂
• MW: 219.239822149277
• CID: 5335616
• Update Time: 2025-07-17

5-(5-methylpyrazine-2-carbonyl)-2-oxa-5-azabicyclo[2.2.1]heptane Chemical and Physical Properties

Names and Identifiers

• 2-oxa-5-azabicyclo[2.2.1]heptan-5-yl(5-methylpyrazin-2-yl)methanone
• (5-methylpyrazin-2-yl)-(2-oxa-5-azabicyclo[2.2.1]heptan-5-yl)methanone
• 5-(5-methylpyrazine-2-carbonyl)-2-oxa-5-azabicyclo[2.2.1]heptane

• Inchi： 1S/C11H13N3O2/c1-7-3-13-10(4-12-7)11(15)14-5-9-2-8(14)6-16-9/h3-4,8-9H,2,5-6H2,1H3
• InChI Key： ZKMMCQLUQBOJJR-UHFFFAOYSA-N
• SMILES： O1CC2CC1CN2C(C1C=NC(C)=CN=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 297
• XLogP3: -0.1
• Topological Polar Surface Area: 55.3

Additional information on 5-(5-methylpyrazine-2-carbonyl)-2-oxa-5-azabicyclo[2.2.1]heptane

Introduction to 5-(5-methylpyrazine-2-carbonyl)-2-oxa-5-azabicyclo[2.2.1]heptane (CAS No. 2034558-69-3)

5-(5-methylpyrazine-2-carbonyl)-2-oxa-5-azabicyclo[2.2.1]heptane, identified by its CAS number 2034558-69-3, is a structurally complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of bicyclic heterocycles, featuring a fused ring system that includes an azabicyclo[2.2.1]heptane core adorned with functional groups that enhance its pharmacological potential.

The molecular structure of this compound consists of a seven-membered azabicyclo ring system, which is a key feature contributing to its unique chemical and biological properties. The presence of an oxa group at the 2-position and a 5-methylpyrazine-2-carbonyl moiety at the 5-position introduces specific electronic and steric characteristics that make it a valuable scaffold for drug discovery efforts.

In recent years, there has been growing interest in the development of novel heterocyclic compounds due to their diverse biological activities and potential therapeutic applications. The azabicyclo[2.2.1]heptane scaffold, in particular, has been extensively studied for its role in modulating various biological pathways, including those involved in pain perception, neurodegeneration, and inflammation.

One of the most compelling aspects of 5-(5-methylpyrazine-2-carbonyl)-2-oxa-5-azabicyclo[2.2.1]heptane is its potential as a pharmacophore in the design of small-molecule drugs. The combination of the methylpyrazine group and the oxa-containing bicyclic framework provides multiple opportunities for interactions with biological targets, such as enzymes and receptors, which are critical for drug efficacy.

Recent studies have highlighted the importance of functionalized azabicyclo[2.2.1]heptanes in medicinal chemistry, demonstrating their ability to exhibit potent activity against a range of diseases. For instance, derivatives of this class have shown promise in preclinical models as inhibitors of enzymes implicated in cancer progression and neurological disorders.

The synthesis of 5-(5-methylpyrazine-2-carbonyl)-2-oxa-5-azabicyclo[2.2.1]heptane involves sophisticated organic transformations that require careful optimization to achieve high yields and purity. The introduction of the methylpyrazinecarbonyl group necessitates precise control over reaction conditions to ensure regioselectivity and minimize side products.

From a computational chemistry perspective, the molecular modeling of this compound has revealed insights into its binding interactions with potential targets. The three-dimensional structure suggests that the azabicyclo[2.2.1]heptane core can adopt multiple conformations, which may influence its binding affinity and specificity.

The pharmacokinetic properties of 5-(5-methylpyrazine-2-carbonyl)-2-oxa-5-azabicyclo[2.2.1]heptane are also under investigation to assess its suitability for clinical development. Parameters such as solubility, stability, and metabolic degradation pathways are critical factors that determine whether a compound can progress to human trials.

In conclusion, 5-(5-methylpyrazine-2-carbonyl)-2-oxa-5-azabicyclo[2.2.1]heptane represents a promising candidate for further exploration in drug discovery efforts within the pharmaceutical industry. Its unique structural features and demonstrated biological relevance make it an attractive molecule for medicinal chemists seeking to develop novel therapeutics.